Cas no 1260645-05-3 (3-(3,4,5-trimethoxyphenyl)azetidine)

• Product Name: 3-(3,4,5-trimethoxyphenyl)azetidine
• CAS No: 1260645-05-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6555469
• PubChem ID: 82287107
• Update Time: 2024-01-13

3-(3,4,5-trimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trimethoxyphenyl)azetidine
• 1260645-05-3
• SY267272
• EN300-1837281
• MFCD17480882

• Inchi： 1S/C12H17NO3/c1-14-10-4-8(9-6-13-7-9)5-11(15-2)12(10)16-3/h4-5,9,13H,6-7H2,1-3H3
• InChI Key： CUCFRPTXUYQVLA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1CNC1)OC)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines